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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of Acid Yellow 61 against
several key alternatives in industrial applications, with a focus on dyeing processes for textiles
such as wool, silk, and polyamide. The following sections present quantitative performance
data, detailed experimental protocols for key fastness tests, and visualizations of the dyeing
workflow to aid in the selection of the most suitable dye for your specific needs.

Comparative Performance Data

The performance of Acid Yellow 61 and its alternatives is summarized in the table below. The
data has been compiled from various technical data sheets and industry sources. Key
performance indicators include light, washing, perspiration, and crocking (rubbing) fastness, as
well as solubility, which are critical for the durability and application of the dyes in industrial
settings.
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E04) 8)
Acid Yellow 35 g/L at
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. 200-250
Acid Yellow
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Acid Yellow
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42
Acid Yellow
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200-250
Acid Yellow
73 45350 5[6] - - g/L at
90°C[3]
Acid Yellow High High{7] Solubl
- | | - olupie
232 g J

Note: A hyphen (-) indicates that data was not readily available in the searched sources.

Fastness is typically rated on a scale of 1 to 5 or 1 to 8, with higher numbers indicating better

performance.

Experimental Protocols

To ensure accurate and reproducible benchmarking, standardized testing protocols are

essential. The following are detailed methodologies for the key fastness experiments cited in

this guide.
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Light Fastness Test (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight.

Methodology:
e Specimen Preparation: A specimen of the dyed textile is mounted on a cardboard frame.

e Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of
temperature and humidity.

e Blue Wool References: Simultaneously, a set of blue wool references with known light
fastness (rated 1 to 8) are exposed alongside the specimen.

e Assessment: The change in color of the specimen is assessed by comparing it with the
fading of the blue wool references. The light fastness rating is the number of the blue wool
reference that shows a similar degree of fading.

Washing Fastness Test (AATCC Test Method 61)

This accelerated test is designed to evaluate the colorfastness of textiles to home and
commercial laundering.

Methodology:

e Specimen Preparation: A specimen of the dyed fabric is stitched together with a multi-fiber
test fabric.

e Washing Procedure: The composite specimen is placed in a stainless steel container with a
specified amount of detergent solution and stainless steel balls. The container is then
agitated in a laundering apparatus at a specified temperature and for a set duration to
simulate multiple wash cycles.

e Rinsing and Drying: After the washing cycle, the specimen is removed, rinsed with water,
and dried.
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e Assessment: The change in color of the specimen and the staining of the adjacent multi-fiber
test fabric are evaluated using the Gray Scale for Color Change and the Gray Scale for
Staining, respectively.

Perspiration Fastness Test (ISO 105-E04)

This method assesses the resistance of the color of textiles to the effects of human
perspiration.

Methodology:

Specimen Preparation: A specimen of the dyed textile is placed between two pieces of a
specified adjacent fabric to form a composite specimen.

o Treatment: The composite specimen is immersed in a simulated alkaline or acidic
perspiration solution for a specific period.

o Pressure Application: The specimen is then placed between two glass or acrylic plates and
subjected to a specified pressure in a testing device.

e Drying: The device containing the specimen is placed in an oven at a set temperature for a
defined duration.

o Assessment: The change in color of the specimen and the staining of the adjacent fabrics
are evaluated using the respective Gray Scales.

Crocking (Rubbing) Fastness Test (AATCC Test Method
8)

This test determines the amount of color transferred from the surface of a colored textile
material to other surfaces by rubbing.

Methodology:

e Specimen Preparation: A specimen of the dyed fabric is mounted on the base of a
crockmeter.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Rubbing: A standard white cotton cloth (crocking cloth) is mounted on a rubbing finger, which
is then passed back and forth over the test specimen a specified number of times with a

constant pressure.
o Wet and Dry Testing: The test is performed with both a dry and a wet crocking cloth.

e Assessment: The amount of color transferred to the white crocking cloth is assessed by
comparing it with the Chromatic Transference Scale or the Gray Scale for Staining.

Visualizing the Dyeing Process Workflow

The following diagrams illustrate the general workflow for the application of acid dyes in a
laboratory setting and the decision-making process for selecting a suitable dye based on
performance requirements.
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General Laboratory Workflow for Acid Dyeing
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Caption: General Laboratory Workflow for Acid Dyeing.
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Decision Logic for Acid Dye Selection

High Light Fastness Required?

No

High Wash Fastness Required? Re-evaluate Alternatives

High Perspiration Fastness? Consider Acid Yellow 49 or 73

Consider for High Wash/Light

Consider Acid Yellow 61 Consider Acid Yellow 232

Click to download full resolution via product page

Caption: Decision Logic for Acid Dye Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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